2-[2,4-Dioxo-3-(phenylmethyl)-5-thiazolidinyl]acetic acid

• IUPAC Name: 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid
• InChI: InChI=1S/C12H11NO4S/c14-10(15)6-9-11(16)13(12(17)18-9)7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,14,15)
• InChI Key: XZHWHTSOQTXOTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C(SC2=O)CC(=O)O
• Molecular Formula: C12H11NO4S
• Molecular Weight: 265.29 g/mol

Description

2-[2,4-Dioxo-3-(phenylmethyl)-5-thiazolidinyl]acetic acid is a compound with the molecular formula C5H5NO4S. It is a type of thiazolidinedione.

Molecular Structure Analysis

The molecular weight of 2-[2,4-Dioxo-3-(phenylmethyl)-5-thiazolidinyl]acetic acid is 175.16 g/mol. The InChI string is InChI=1S/C5H5NO4S/c7-3(8)1-2-4(9)6-5(10)11-2/h2H,1H2,(H,7,8)(H,6,9,10) and the canonical SMILES string is C(C1C(=O)NC(=O)S1)C(=O)O.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 175.16 g/mol and a XLogP3-AA value of -0.4. It has 2 hydrogen bond donors.

Scientific Research Applications

• Aldose-Reductase Inhibition : A study by Soni and Kaskhedikar (2006) in "Archiv der Pharmazie" focused on the structural requirements for aldose-reductase inhibition by 2,4-dioxo-5-(naphth-2-ylmethylene)-3-thiazolidinyl acetic acids and 2-thioxo analogues. They found that 2-thioxo-4-oxo-3-thiazolidinyl acetic acids are conducive to aldose-reductase inhibitory activity, which is vital for managing complications of diabetes (Soni & Kaskhedikar, 2006).

• Antibacterial Activity : Trotsko et al. (2018) in the "Saudi Pharmaceutical Journal" synthesized new derivatives of (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid and tested their antibacterial activity. They observed that these derivatives showed significant activity against Gram-positive bacterial strains (Trotsko et al., 2018).

• Carbonic Anhydrase Inhibition : A study in the "Journal of Enzyme Inhibition and Medicinal Chemistry" by Abd Alhameed et al. (2020) found that a series of 2,4-dioxothiazolidinyl acetic acids inhibited human carbonic anhydrase XII, an enzyme involved in tumorigenesis and glaucoma, indicating potential applications in cancer and glaucoma treatment (Abd Alhameed et al., 2020).

• Antimicrobial and Antifungal Properties : Youssef et al. (2015) in the "Journal of Heterocyclic Chemistry" synthesized compounds incorporating the thiazolidinedione nucleus and found that they exhibited moderate antibacterial and antifungal activities, highlighting potential for antimicrobial applications (Youssef et al., 2015).

• Inhibitor of Aldose Reductase : Kučerová-Chlupáčová et al. (2020) in "Chemico-biological interactions" explored (4-oxo-2-thioxothiazolidin-3-yl)acetic acids as potent aldose reductase inhibitors. They found that these compounds are potent inhibitors of aldose reductase, suggesting therapeutic potential in conditions like diabetic complications (Kučerová-Chlupáčová et al., 2020).